tert-Butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)(methyl)carbamate

• IUPAC Name: tert-butyl N-[1-(6-methoxypyrimidin-4-yl)piperidin-3-yl]-N-methylcarbamate
• InChI: InChI=1S/C16H26N4O3/c1-16(2,3)23-15(21)19(4)12-7-6-8-20(10-12)13-9-14(22-5)18-11-17-13/h9,11-12H,6-8,10H2,1-5H3
• InChI Key: RPNRMNYYINUCIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)C1CCCN(C1)C2=CC(=NC=N2)OC
• Molecular Formula: C16H26N4O3
• DSSTOX Substance ID: DTXSID201117280
• Molecular Weight: 322.40 g/mol
• CAS No.: 1353966-51-4

Description

Tert-Butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)(methyl)carbamate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has shown promising results in various studies.

Scientific Research Applications

Synthesis and Intermediates

• Synthesis of Key Intermediates : Tert-butyl compounds have been synthesized as key intermediates in various biologically active compounds. For example, tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate is a key intermediate of Vandetanib, synthesized through steps including acylation, sulfonation, and substitution (Min Wang et al., 2015).
• Intermediate in Biologically Active Compounds : Tert-butyl compounds like tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate serve as intermediates in the synthesis of omisertinib (AZD9291), a medication used in cancer treatment (Bingbing Zhao et al., 2017).

Medicinal Chemistry Applications

• In Synthesis of Antagonists : Tert-butyl compounds are used in the asymmetric synthesis of intermediates for nociceptin antagonists (H. Jona et al., 2009).
• Role in Histamine H4 Receptor Ligands : They are involved in the synthesis of 2-aminopyrimidines as ligands of the histamine H4 receptor, showing potential in anti-inflammatory and antinociceptive activities (R. Altenbach et al., 2008).

Chemical and Structural Studies

• Structural Analysis : Studies on the structure of tert-butyl compounds, like tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate, provide insights into the molecular architecture of these compounds (D. Richter et al., 2009).
• Synthesis Optimization : Research also focuses on optimizing the synthetic methods for tert-butyl compounds, enhancing their yield and applicability in various chemical processes (S. Xiao-kai, 2013).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.